Abacavir impurity 3
Abacavir impurity 3
A metabolite of Abacavir in human urine and cerebrospinal fluid
Brand Name:
Vulcanchem
CAS No.:
1443421-68-8
VCID:
VC0192909
InChI:
InChI=1S/C18H26N6O/c1-18(2,3)25-9-11-4-7-13(8-11)24-10-20-14-15(21-12-5-6-12)22-17(19)23-16(14)24/h4,7,10-13H,5-6,8-9H2,1-3H3,(H3,19,21,22,23)/t11-,13+/m1/s1
SMILES:
CC(C)(C)OCC1CC(C=C1)N2C=NC3=C(N=C(N=C32)N)NC4CC4
Molecular Formula:
C18H26N6O
Molecular Weight:
342.45
Abacavir impurity 3
CAS No.: 1443421-68-8
Impurities
VCID: VC0192909
Molecular Formula: C18H26N6O
Molecular Weight: 342.45
Purity: > 95%
| CAS No. | 1443421-68-8 |
|---|---|
| Product Name | Abacavir impurity 3 |
| Molecular Formula | C18H26N6O |
| Molecular Weight | 342.45 |
| IUPAC Name | 6-N-cyclopropyl-9-[(1R,4S)-4-[(2-methylpropan-2-yl)oxymethyl]cyclopent-2-en-1-yl]purine-2,6-diamine |
| Standard InChI | InChI=1S/C18H26N6O/c1-18(2,3)25-9-11-4-7-13(8-11)24-10-20-14-15(21-12-5-6-12)22-17(19)23-16(14)24/h4,7,10-13H,5-6,8-9H2,1-3H3,(H3,19,21,22,23)/t11-,13+/m1/s1 |
| SMILES | CC(C)(C)OCC1CC(C=C1)N2C=NC3=C(N=C(N=C32)N)NC4CC4 |
| Appearance | White or off white crystal powder |
| Description | A metabolite of Abacavir in human urine and cerebrospinal fluid |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | Abacavir impurity G; t-Butyl derivative abacavir; 9-((1R,4S)-4-(tert-Butoxymethyl)cyclopent-2-enyl)-N6-cyclopropyl-9H-purine-2,6-diamine |
| PubChem Compound | 73425537 |
| Last Modified | Nov 11 2021 |
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